Cas no 1805033-38-8 (6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine)

• Product Name: 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine
• CAS No: 1805033-38-8
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4847415
• Update Time: 2025-10-21

6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H5F3IN/c8-3-4-1-2-5(6(9)10)12-7(4)11/h1-2,6H,3H2
• InChI Key： KAEFLQNNILSWCB-UHFFFAOYSA-N
• SMILES： IC1=C(CF)C=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine

Introduction to 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine (CAS No. 1805033-38-8)

6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine (CAS No. 1805033-38-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique substitution pattern, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine features a pyridine ring substituted with difluoromethyl, fluoromethyl, and iodine groups. The presence of these functional groups imparts distinct chemical properties and reactivity profiles, making it an attractive candidate for various chemical transformations and biological studies.

Recent advancements in the synthesis and application of 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine have been documented in several peer-reviewed journals. One notable study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for the synthesis of fluorinated pyridines, which are known for their enhanced metabolic stability and pharmacological properties. The researchers demonstrated that 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine can be efficiently converted into a range of derivatives through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings.

In the context of drug discovery, 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine has shown promise as a lead compound for the development of new drugs targeting various diseases. For instance, a study published in the European Journal of Medicinal Chemistry explored the antiviral activity of derivatives derived from this compound. The researchers found that certain derivatives exhibited potent inhibitory effects against several viral strains, including influenza and herpes simplex viruses. This finding underscores the potential of 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine as a scaffold for designing antiviral agents with improved efficacy and reduced toxicity.

Beyond its medicinal applications, 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine has also been investigated for its use in agrochemicals. A study in the Journal of Agricultural and Food Chemistry reported that this compound can serve as an intermediate in the synthesis of novel herbicides and fungicides. The unique combination of fluorine and iodine substituents provides enhanced stability and selectivity, making it a valuable starting material for developing environmentally friendly agrochemicals.

The synthetic accessibility of 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine has been optimized through various methodologies. One approach involves the sequential introduction of the difluoromethyl, fluoromethyl, and iodine groups onto a pyridine ring using well-established synthetic protocols. For example, the difluoromethylation step can be achieved using difluoroacetic acid or its derivatives under mild conditions, while the fluoromethylation can be accomplished through nucleophilic substitution reactions with fluorinated reagents. The final iodination step is typically carried out using iodine or iodoform reagents under controlled conditions to ensure high yields and purity.

The physical and chemical properties of 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine, such as its melting point, boiling point, solubility, and spectral characteristics (NMR, IR, MS), have been thoroughly characterized. These properties are crucial for understanding its behavior in different solvents and reaction conditions. For instance, the compound exhibits good solubility in common organic solvents like dichloromethane, acetonitrile, and dimethylformamide (DMF), which facilitates its use in various synthetic processes.

In terms of safety and handling, it is important to note that while 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and storing the compound in tightly sealed containers away from incompatible materials.

The future prospects for 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine are promising. Ongoing research is focused on expanding its synthetic applications and exploring new biological activities. For example, recent studies have investigated its potential as a scaffold for developing inhibitors targeting specific enzymes involved in cancer pathways. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its therapeutic index.

In conclusion, 6-(Difluoromethyl)-3-(fluoromethyl)-2-iodopyridine (CAS No. 1805033-38-8) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working at the forefront of chemical innovation.